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Compound of Interest

Compound Name: M 084 hydrochloride

Cat. No.: B1574532

Executive Summary & Compound Snapshot

M 084 hydrochloride is a potent, selective TRPC4/5 channel blocker utilized primarily in
neuropharmacology for its rapid antidepressant and anxiolytic-like effects. Due to its
benzimidazole core, this compound exhibits specific physicochemical sensitivities—most
notably to moisture and potential photo-oxidation—that require precise handling to maintain

experimental reproducibility.

The following technical guide synthesizes field-proven protocols with chemical stability data to

ensure the integrity of your M 084 stocks.

Quick Reference Data

Parameter Specification

Chemical Name N-Butyl-1H-benzimidazol-2-amine hydrochloride
Molecular Weight 225.72 g/mol

Formula C11H1sN3[1][2] - HCI

TRPC4 (ICso ~3.7—10.3 pM), TRPC5 (ICso0 ~8.2

Primary Targets
HM)

Water: 100 mM (~22.5 mg/mL) DMSO: 100 mM

Solubility (Max) (~22.5 mg/mL)

Appearance White to off-white solid
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Light Sensitivity & Chemical Stability[3][4][5]
Is M 084 Light Sensitive?

Yes, treat as light-sensitive. While M 084 is not as rapidly photolabile as some fluorophores, its
structural core is a benzimidazole derivative. Benzimidazoles are known chromophores that
absorb UV light (typically

~270-280 nm) and can undergo photo-tautomerization or radical-mediated ring opening upon
prolonged exposure to high-intensity light sources (UV or fluorescent).

The Risk: Exposure to ambient lab light over extended periods (days/weeks) can lead to:
e Photo-oxidation: Formation of N-oxide impurities.
» Discoloration: A shift from white/off-white to a faint yellow or pink hue, indicating degradation.

o Potency Shift: Reduced ICso values due to active compound loss.

Mechanism of Instability

The hydrochloride salt form improves water solubility but introduces hygroscopicity.

o Moisture Sensitivity: The HCI salt will readily absorb atmospheric water, leading to hydrolysis
or "caking" of the powder, which makes accurate weighing impossible.

e Solvent Stability: In DMSO, the compound is stable, but DMSO itself is hygroscopic. Water
uptake in DMSO stocks promotes degradation.

Critical Storage Protocols
A. Solid State (Lyophilized Powder)

o Temperature: Store at Room Temperature (RT).

o Note: Unlike many inhibitors stored at -20°C, M 084 HCl is stable at RT in its solid form if
kept dry.

e Environment:Desiccate strongly. Use a sealed desiccator cabinet or a container with active
silica gel packs.
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» Container: Amber glass vials or foil-wrapped containers to prevent light exposure.

B. Stock Solutions (Reconstituted)

Once dissolved in DMSO or Water, stability kinetics change drastically.

Solvent Storage Temp Max Stability Container Type
Amber Polypropylene
DMSO -20°C 1 Month yPropY
/ Glass
Amber Polypropylene
DMSO -80°C 6 Months YPIopY
/ Glass
Water -20°C < 2 Weeks Amber Polypropylene

CRITICAL PROTOCOL: Do not store aqueous solutions at 4°C for more than 24 hours. The HCI

salt can precipitate or hydrolyze. Always aliquot stock solutions to avoid freeze-thaw cycles.

Reconstitution & Solubility Guide
Step-by-Step Solubilization

Goal: Create a 10 mM Stock Solution (Volume: 1 mL)
» Weighing: Weigh 2.26 mg of M 084 HCI.
o Pro-Tip: If the static charge is high, use an anti-static gun or weigh into a glass boat.
e Solvent Addition: Add 1 mL of high-grade anhydrous DMSO (or sterile water).
e Mixing: Vortex vigorously for 30—60 seconds.

o Observation: The solution should be clear and colorless.
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 Aliquoting: Immediately divide into small aliquots (e.g., 50 pL) in light-protective tubes.

o Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C.

Solvent Compatibility Table

Recommended for In

Solvent Solubility Rating .

Vivo?
Water Excellent (100 mM) Yes (PBS/Saline dilution)
DMSO Excellent (100 mM) Yes (Keep final conc < 0.1%)
Ethanol Poor/Variable No

Troubleshooting & FAQs

Q1: My stock solution has turned slightly yellow. Is it still usable?
o Diagnosis: This indicates mild photo-oxidation or contamination.

» Action: If the color change is faint, run an LC-MS to verify purity. If purity is >98%, it may still
be usable for acute experiments. If the yellow is distinct/dark, discard the stock.

Q2: | see a precipitate after thawing my DMSO stock.

o Cause: DMSO freezes at 18.5°C. If the stock was not fully thawed or if moisture entered the
tube (lowering solubility), M 084 HCI may crash out.

o Fix: Warm the tube to 37°C in a water bath for 5 minutes and vortex. If precipitate remains,
sonicate for 10 seconds. Do not filter (you will lose the drug).

Q3: Can | use M 084 HCI in cell culture media directly?
e Protocol: Yes, but prepare a concentrated stock in water or DMSO first.

 Dilution: Dilute the stock into the media just before adding to cells. Ensure the final DMSO
concentration is <0.1% to avoid solvent toxicity masking the TRPC blockage.

Q4: Why does the datasheet say "Desiccate at RT" but you recommend -80°C for solutions?
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e Reasoning: Chemical stability differs by state.[3][4] In solid form, the crystal lattice protects
the molecule at RT. In solution, molecular mobility increases, making it susceptible to
hydrolysis and oxidation, requiring cryogenic temperatures to arrest these reactions.

Mechanism of Action Visualization

The following diagram illustrates the pathway by which M 084 exerts its antidepressant effects
through TRPC channel inhibition.

. Blocks (IC50: 3.7-10 p
M 084 Hydrochloride

TRPC4 / TRPC5 Channels
(Neuronal Membrane)

I
1
IInhibits
|

(Ca2+ / Na+ Influx)

Reduces Excitability

Neuronal Depolarization

Modulates

y

Downstream Signaling
(BDNF / Plasticity)

Antidepressant &
Anxiolytic Effects

Click to download full resolution via product page

Figure 1: Mechanism of Action. M 084 acts as a channel blocker for TRPC4/5, modulating
cation influx to induce behavioral effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.nature.com/articles/tp2015126
https://www.benchchem.com/product/b1574532?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/9001329/pre-084-hydrochloride
https://www.researchgate.net/publication/353172312_Photosensitivity_Reactions_Induced_by_Photochemical_Degradation_of_Drugs
https://pmc.ncbi.nlm.nih.gov/articles/PMC10988581/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10988581/
https://www.reddit.com/r/ADHDparenting/comments/1qu0vsh/mischief_on_steriods/
https://www.benchchem.com/product/b1574532#light-sensitivity-and-storage-conditions-for-m-084-hydrochloride
https://www.benchchem.com/product/b1574532#light-sensitivity-and-storage-conditions-for-m-084-hydrochloride
https://www.benchchem.com/product/b1574532#light-sensitivity-and-storage-conditions-for-m-084-hydrochloride
https://www.benchchem.com/product/b1574532#light-sensitivity-and-storage-conditions-for-m-084-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1574532?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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